N-(3,5-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O5/c1-26-15-9-13(10-16(11-15)27-2)21-20(25)19-17(28-3)12-18(24)23(22-19)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,21,25)
• InChI Key: DXFFJMFJFSGCQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3)OC
• Molecular Formula: C20H19N3O5
• Molecular Weight: 381.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide, also known as DPhPD, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of pyridazines, which are heterocyclic organic compounds that contain a six-membered ring with two nitrogen atoms and four carbon atoms. DPhPD has shown promising results in various research areas, including its use as a fluorescent probe for imaging biological systems and as a potential drug candidate for the treatment of cancer.

Scientific Research Applications

Synthesis of Novel Compounds

Synthesis of Heterocyclic Compounds

Research has focused on the synthesis of novel compounds with potential pharmacological activities, including anti-inflammatory and analgesic properties. For example, compounds derived from visnaginone and khellinone have been synthesized and evaluated for their COX-1/COX-2 inhibition capabilities, displaying significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitubercular and Antibacterial Activities

Novel carboxamide derivatives have been synthesized and evaluated for their effectiveness against tuberculosis and bacterial infections, showing promising results compared to reference drugs like Pyrazinamide and Streptomycin (Bodige, Ravula, Gulipalli, Endoori, Cherukumalli, Chandra, & Seelam, 2020).

Pharmacological Research

Anticancer and Antimicrobial Agents

The design and synthesis of compounds with potential anticancer and antimicrobial activities have been a significant focus. For instance, derivatives of pyrano[2,3-d]pyrimidine have been synthesized and shown to possess considerable antioxidant and anticancer activities (Mahmoud, El-Bordany, & Elsayed, 2017).

Antidopaminergic Properties

Studies on benzamide derivatives have revealed their potential in exhibiting antidopaminergic properties, which could be instrumental in developing antipsychotic medications. For instance, (S)-5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds have been synthesized and evaluated for their antidopaminergic properties, with some showing promise as antipsychotic agents with a low tendency to induce extrapyramidal side effects (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

Chemical Research

Synthesis of Functionalized Amino Acid Derivatives

The synthesis of functionalized amino acid derivatives has been explored for their potential in designing new anticancer agents, showcasing significant cytotoxicity in various cancer cell lines (Kumar, Mudgal, Rani, Jha, Jaggi, Singh, Sanna, Singh, Sharma, Irchhaiya, & Burman, 2009).